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Compound of Interest

Compound Name: Cyclohexyl benzoate

Cat. No.: B1605087

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Cyclohexyl benzoate (CAS No. 2412-73-9), a common fragrance ingredient and plasticizer.
Adherence to these procedures is crucial for ensuring laboratory safety, environmental
protection, and regulatory compliance. This guide is intended for researchers, scientists, and
drug development professionals who handle this chemical.

Hazard Assessment and Waste Classification

Before disposal, a thorough hazard assessment is necessary to determine if the waste is
classified as hazardous under the Resource Conservation and Recovery Act (RCRA).
Cyclohexyl benzoate is a colorless to pale yellow liquid. Based on available data, it does not
typically meet the criteria for a characteristic hazardous waste.

RCRA Characteristics Analysis:

« Ignitability: The flash point of Cyclohexyl benzoate is approximately 132.7°C (270.9°F),
which is significantly higher than the EPA's limit of 60°C (140°F) for ignitable liquids.
Therefore, it is not considered an ignitable hazardous waste.[1][2][3][4]

o Corrosivity: Cyclohexyl benzoate is not known to be corrosive.
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o Reactivity: There is no indication that Cyclohexyl benzoate is reactive in a way that would
classify it as a hazardous waste.

 Toxicity: While toxicological data is available, there is no evidence to suggest that
Cyclohexyl benzoate would fail the Toxicity Characteristic Leaching Procedure (TCLP) for
any of the regulated contaminants.

Listed Wastes:
Cyclohexyl benzoate is not found on the EPA's F, K, P, or U lists of hazardous wastes.

Based on this assessment, pure, unused Cyclohexyl benzoate is generally not considered a

hazardous waste. However, it is imperative to remember that if Cyclohexyl benzoate is mixed
with a listed hazardous waste or exhibits a hazardous characteristic due to contamination, the

entire mixture must be managed as hazardous waste.

Quantitative Data Summary

Property Value Source

CAS Number 2412-73-9 (1113114151617
Molecular Formula C13H1602 [11[31[4][6]
Flash Point 132.7°C (270.9°F) [1112113114]
Boiling Point ~285°C (545°F) [3][41[6]
Density ~1.07 g/cm3 [11[3][4]

Disposal Procedures

The appropriate disposal method for Cyclohexyl benzoate depends on whether it is
contaminated and the quantity to be disposed of.

Step 1: Waste Determination

The first critical step is to determine if the Cyclohexyl benzoate waste is hazardous.
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Caption: Decision workflow for classifying Cyclohexyl benzoate waste.
Step 2: Disposal of Non-Hazardous Cyclohexyl Benzoate Waste
For pure, uncontaminated Cyclohexyl benzoate:
o Small Quantities (Lab Scale):

o Collection: Collect the waste in a clearly labeled, sealed, and compatible container. The
label should clearly state "Non-Hazardous Waste: Cyclohexyl Benzoate".
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o Consult Local Regulations: Before any disposal action, consult your institution's
Environmental Health and Safety (EHS) department and local wastewater treatment
authority. Some jurisdictions may permit the drain disposal of small quantities of non-
hazardous, readily biodegradable organic compounds, while others may prohibit it.

o Approved Disposal: If not permitted for drain disposal, arrange for pickup and disposal
through your institution's chemical waste program or a licensed waste management
contractor.

o Large Quantities:

o Collection and Storage: Accumulate the waste in a suitable, labeled container in a
designated waste storage area.

o Professional Disposal: Contact a licensed and insured hazardous and non-hazardous
waste disposal company to arrange for transportation and disposal. Ensure the company
can provide documentation of proper disposal.

Step 3: Disposal of Hazardous Cyclohexyl Benzoate Waste

If the Cyclohexyl benzoate is mixed with hazardous substances:

o Container Management:

o Use a container that is compatible with all components of the waste mixture.

o The container must be in good condition, with a secure, tight-fitting lid.

o Label the container with the words "Hazardous Waste" and list all constituents and their
approximate percentages.

o Storage:

o Store the hazardous waste in a designated Satellite Accumulation Area (SAA) at or near
the point of generation.

o Ensure secondary containment is in place to capture any potential leaks.
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» Disposal:

o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed hazardous waste contractor.

o Do not attempt to dispose of hazardous waste down the drain or in the regular trash.
Step 4: Empty Container Disposal

e Non-Hazardous: An empty container that held pure Cyclohexyl benzoate can typically be
disposed of in the regular trash after it has been triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone). The rinsate should be collected and managed as chemical waste.

e Hazardous: If the container held Cyclohexyl benzoate that was classified as hazardous, it
must be managed as hazardous waste unless it has been triple-rinsed. The rinsate from this
process must also be collected and disposed of as hazardous waste.

Experimental Protocols

The determination of whether a chemical waste is hazardous is based on established EPA test
methods. For ignitability, the Pensky-Martens Closed-Cup Tester (ASTM D93) is a standard
method. For the toxicity characteristic, the Toxicity Characteristic Leaching Procedure (TCLP)
(EPA Method 1311) is used to determine if a waste will leach hazardous constituents into
groundwater. While a full experimental protocol for these tests is extensive, the fundamental
principles are:

o Pensky-Martens Closed-Cup Test: A sample of the liquid is heated at a controlled rate in a
closed cup. An ignition source is directed into the cup at regular intervals to determine the
lowest temperature at which the vapors will ignite.

o Toxicity Characteristic Leaching Procedure (TCLP): The waste is subjected to a simulated
landfill leaching process over an 18-hour period. The resulting liquid extract is then analyzed
for the presence and concentration of specific toxic contaminants.

Researchers should not perform these tests themselves but should rely on data from Safety
Data Sheets or, if necessary, have the waste tested by a certified laboratory.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of Cyclohexyl benzoate, minimizing risks to themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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